2-amino-4-[2-bromo-4-(cyanomethoxy)-5-ethoxyphenyl]-6-tert-butyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-amino-4-[2-bromo-4-(cyanomethoxy)-5-ethoxyphenyl]-6-tert-butyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0985099
InChI:
InChI=1S/C27H28BrN5O2/c1-5-34-22-11-19(21(28)12-23(22)35-9-8-29)24-18-10-16(26(2,3)4)6-7-17(18)20(13-30)25(33)27(24,14-31)15-32/h7,11-12,16,18,24H,5-6,9-10,33H2,1-4H3
SMILES:
CCOC1=C(C=C(C(=C1)C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C)Br)OCC#N
Molecular Formula:
C27H28BrN5O2
Molecular Weight:
534.4 g/mol
2-amino-4-[2-bromo-4-(cyanomethoxy)-5-ethoxyphenyl]-6-tert-butyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.:
Cat. No.: VC0985099
Molecular Formula: C27H28BrN5O2
Molecular Weight: 534.4 g/mol
* For research use only. Not for human or veterinary use.
![2-amino-4-[2-bromo-4-(cyanomethoxy)-5-ethoxyphenyl]-6-tert-butyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H28BrN5O2 |
|---|---|
| Molecular Weight | 534.4 g/mol |
| IUPAC Name | 2-amino-4-[2-bromo-4-(cyanomethoxy)-5-ethoxyphenyl]-6-tert-butyl-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C27H28BrN5O2/c1-5-34-22-11-19(21(28)12-23(22)35-9-8-29)24-18-10-16(26(2,3)4)6-7-17(18)20(13-30)25(33)27(24,14-31)15-32/h7,11-12,16,18,24H,5-6,9-10,33H2,1-4H3 |
| Standard InChI Key | DUADNVSFVGJIDO-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=C(C(=C1)C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C)Br)OCC#N |
| Canonical SMILES | CCOC1=C(C=C(C(=C1)C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C)Br)OCC#N |
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